Cas no 80076-46-6 (5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline)

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline structure

80076-46-6 structure

Product Name:5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline

CAS No:80076-46-6

MF:C₁₀H₁₁F₂N

MW:183.1978495121

MDL:MFCD20681385

CID:840835

PubChem ID:10773805

Update Time:2024-10-27

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline
- 5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
- 5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline (ACI)
- (±)-5,6-Difluoro-1,2,3,4-tetrahydroquinaldine
- MFCD20681385
- PB47941
- SY321221
- CS-0369579
- AS-83319
- FT-0750590
- E82730
- SCHEMBL9598979
- DTXSID70444659
- 80076-46-6
- 154357-38-7
- DA-02681
- (S)-5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline
- MDL： MFCD20681385
- Inchi： 1S/C10H11F2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h4-6,13H,2-3H2,1H3
- InChI Key： CEKODOXMQSFDIZ-UHFFFAOYSA-N
- SMILES： FC1C(F)=C2C(NC(CC2)C)=CC=1

Computed Properties

Exact Mass: 183.08603
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 247.5±40.0 ºC (760 Torr),
Flash Point: 103.5±27.3 ºC,
Solubility: Very slightly soluble (0.38 g/l) (25 º C),
PSA: 12.03
LogP: 2.84940

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143540-25g	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	96%	25g	$77	2024-07-23
eNovation Chemicals LLC	D628111-1kg	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	97%	1kg	$3663	2023-09-03
eNovation Chemicals LLC	Y1208633-25G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	25g	$195	2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-1G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	1g	￥ 118.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-5G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	5g	￥ 356.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-10G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	10g	￥ 600.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-25G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	25g	￥ 1,201.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB94060-100G	5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline	80076-46-6	97%	100g	￥ 3,201.00	2023-04-13
eNovation Chemicals LLC	D628111-250mg	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	97%	250mg	$130	2025-02-28
eNovation Chemicals LLC	D628111-1g	5,6-Difluoro-1,2,3,4-tetrahydro-2-methylquinoline	80076-46-6	97%	1g	$140	2025-02-28

5,6-difluoro-2-methyl-1,2,3,4-tetrahydroquinoline Production Method

Production Method 1

80076-50-2

80076-46-6

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 2

64695-81-4

80076-46-6

Reaction Conditions

1.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
1.2 reflux; 1 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
2.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
2.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 3

458-11-7

80076-46-6

Reaction Conditions

1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 60 °C; 80 °C
2.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
2.2 reflux; 1 h, reflux; reflux → rt
2.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
3.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
3.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),

Production Method 4

3863-11-4

80076-46-6

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 10 °C; 30 min, rt
2.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 60 °C; 80 °C
3.1 Reagents: Benzenesulfonic acid, 3-nitro-, sodium salt (1:1) , Hydrochloric acid , Boric acid (H3BO3) Catalysts: Ferrous sulfate Solvents: Water ; 0.5 h, reflux
3.2 reflux; 1 h, reflux; reflux → rt
3.3 Reagents: Sodium hydroxide Solvents: Methanol , Water ; neutralized
4.1 Reagents: Sodium acetate Catalysts: Palladium Solvents: Acetic acid , Water ; 1 - 5 atm, 50 °C
4.2 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ; 6 h, rt

Reference

Synthesis, antibacterial activities, mode of action and acute toxicity studies of new oxazolidinone-fluoroquinolone hybrids

Liu, Lili; et al, Molecules, 2019, 24(8),